Cas no 741288-57-3 (1,3,3-Trimethylpiperazine)

• Product Name: 1,3,3-Trimethylpiperazine
• CAS No: 741288-57-3
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD09971198
• CID: 560200
• PubChem ID: 22367738
• Update Time: 2025-11-01

1,3,3-Trimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1,3,3-Trimethylpiperazine
• 1,3,3-Trimethylpiperazine dihydrochloride
• Piperazine,1,3,3-trimethyl-
• 1,3,3-Trimethyl-piperazine
• Piperazine,1,3,3-trimethyl-(9ci)
• CS-0225245
• 741288-57-3
• KVWMFPQRDKFZMP-UHFFFAOYSA-N
• AKOS006280546
• AT28666
• MFCD09971198
• EN300-123199
• Piperazine, 1,3,3-trimethyl- (9CI)
• SB38526
• SY147826
• SCHEMBL292493
• Z1198266835
• ALBB-027771
• Piperazine, 1,3,3-trimethyl-
• piperazine, 1,3,3-trimethyl-, dihydrochloride
• DB-277670

• MDL： MFCD09971198
• Inchi： 1S/C7H16N2/c1-7(2)6-9(3)5-4-8-7/h8H,4-6H2,1-3H3
• InChI Key： KVWMFPQRDKFZMP-UHFFFAOYSA-N
• SMILES： N1(C)CCNC(C)(C)C1

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 15.3Ų

1,3,3-Trimethylpiperazine Security Information

• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1,3,3-Trimethylpiperazine

Professional Introduction to 1,3,3-Trimethylpiperazine (CAS No. 741288-57-3)

1,3,3-Trimethylpiperazine, commonly referred to by its chemical identifier CAS No. 741288-57-3, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its versatile applications. This piperazine derivative is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The compound’s molecular formula, C₇H₁₃N, underscores its aliphatic nature and potential for further functionalization, making it a staple in research laboratories worldwide.

The utility of 1,3,3-Trimethylpiperazine extends across multiple domains within the chemical and pharmaceutical industries. Its structural framework, featuring a piperazine ring substituted with three methyl groups, imparts specific electronic and steric properties that are highly conducive to drug design and development. In recent years, researchers have been exploring its role in the creation of novel therapeutic agents targeting neurological disorders. The compound’s ability to modulate neurotransmitter activity has opened up new avenues for the treatment of conditions such as depression, anxiety, and cognitive impairments.

One of the most compelling aspects of 1,3,3-Trimethylpiperazine is its role as a precursor in the synthesis of more complex pharmacophores. Its derivatives have been investigated for their potential as scaffolds in medicinal chemistry. For instance, modifications to the nitrogen atoms or the methyl substituents have led to compounds with enhanced binding affinity and selectivity for specific biological targets. This flexibility has made it an indispensable tool for medicinal chemists seeking to optimize lead compounds for clinical trials.

In the realm of academic research, CAS No. 741288-57-3 has been employed in numerous studies aimed at understanding the mechanisms of action of various psychoactive substances. Its structural similarity to other known psychoactive compounds allows researchers to draw parallels between their effects and those of 1,3,3-Trimethylpiperazine. This has facilitated a deeper comprehension of how these molecules interact with neural receptors and enzymes, thereby informing the development of more effective treatments.

The industrial significance of this compound cannot be overstated. Its synthesis involves well-established chemical pathways that ensure high yields and purity, making it commercially viable for large-scale production. Pharmaceutical companies often utilize 1,3,3-Trimethylpiperazine as a building block in multi-step syntheses required for producing active pharmaceutical ingredients (APIs). The efficiency and scalability of these processes underscore the compound’s importance in modern drug manufacturing.

Recent advancements in computational chemistry have further highlighted the potential of CAS No. 741288-57-3. Molecular modeling studies have demonstrated its ability to interact with a wide range of biological targets due to its adaptable structure. These simulations have guided experimental efforts by predicting which modifications might yield compounds with improved pharmacological properties. Such interdisciplinary approaches are becoming increasingly prevalent in drug discovery pipelines.

The safety profile of 1,3,3-Trimethylpiperazine is another critical consideration in its application within pharmaceutical research. Extensive toxicological studies have been conducted to assess its potential side effects and determine safe handling protocols. These investigations have shown that while the compound exhibits some inherent reactivity, it is generally well-tolerated under controlled conditions. This makes it a reliable choice for researchers working on sensitive biological systems.

The future prospects for 1,3,3-Trimethylpiperazine are promising given its broad applicability and ongoing research efforts. As new methodologies emerge in synthetic chemistry and drug design, the role of this compound is expected to expand further. Its versatility ensures that it will remain a cornerstone in both academic research and industrial applications for years to come.

In conclusion, CAS No. 741288-57-3, or more accurately described as 1,3,3-Trimethylpiperazine, represents a cornerstone in modern pharmaceutical chemistry. Its unique structural attributes and functional versatility make it an invaluable asset in drug discovery and development. With continued advancements in synthetic techniques and computational methods, this compound is poised to play an even greater role in shaping the future of medicine.